Cas no 2418733-94-3 (5-(aminomethyl)-2,4-dimethyl-3-2-(trimethylsilyl)ethynylaniline)

• Product Name: 5-(aminomethyl)-2,4-dimethyl-3-2-(trimethylsilyl)ethynylaniline
• CAS No: 2418733-94-3
• MF: C₁₄H₂₂N₂Si
• MW: 246.423384189606
• CID: 5680027
• PubChem ID: 165776483
• Update Time: 2025-05-20

5-(aminomethyl)-2,4-dimethyl-3-2-(trimethylsilyl)ethynylaniline Chemical and Physical Properties

Names and Identifiers

• 2418733-94-3
• 5-(aminomethyl)-2,4-dimethyl-3-[2-(trimethylsilyl)ethynyl]aniline
• EN300-26630149
• 5-(aminomethyl)-2,4-dimethyl-3-2-(trimethylsilyl)ethynylaniline

• Inchi： 1S/C14H22N2Si/c1-10-12(9-15)8-14(16)11(2)13(10)6-7-17(3,4)5/h8H,9,15-16H2,1-5H3
• InChI Key： UDZMKPJDSJYBJH-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C(C)=C(C=C(CN)C=1C)N)(C)(C)C

Computed Properties

• Exact Mass: 246.155225245g/mol
• Monoisotopic Mass: 246.155225245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 5-(aminomethyl)-2,4-dimethyl-3-2-(trimethylsilyl)ethynylaniline

Introduction to 5-(aminomethyl)-2,4-dimethyl-3-2-(trimethylsilyl)ethynylaniline (CAS No. 2418733-94-3) and Its Emerging Applications in Chemical Biology

5-(aminomethyl)-2,4-dimethyl-3-2-(trimethylsilyl)ethynylaniline, identified by the chemical identifier CAS No. 2418733-94-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research. This compound, featuring a combination of aromatic, aliphatic, and functional groups, exhibits promising characteristics that make it a valuable candidate for various biochemical investigations.

The molecular structure of 5-(aminomethyl)-2,4-dimethyl-3-2-(trimethylsilyl)ethynylaniline consists of a phenyl ring substituted with an amino-methyl group at the 5-position, two methyl groups at the 2- and 4-positions, and a terminal ethynyl group terminated with a trimethylsilyl (TMS) moiety at the 3-position. This architecture provides multiple sites for chemical modification and interaction with biological targets, making it a versatile scaffold for medicinal chemistry endeavors.

In recent years, the development of novel pharmacophores has been driven by the need for more effective and selective therapeutic agents. The presence of both an amino-methyl group and an ethynyl-TMS moiety in 5-(aminomethyl)-2,4-dimethyl-3-2-(trimethylsilyl)ethynylaniline offers unique opportunities for designing molecules that can interact with biological systems in innovative ways. For instance, the amino-methyl group can serve as a hydrogen bond acceptor or participate in salt formation, while the ethynyl-TMS group provides stability against hydrolysis and enables further functionalization via cross-coupling reactions.

One of the most exciting applications of this compound is in the realm of drug discovery. The structural features of 5-(aminomethyl)-2,4-dimethyl-3-2-(trimethylsilyl)ethynylaniline make it an excellent candidate for developing small-molecule inhibitors targeting enzymes involved in critical biological pathways. Recent studies have demonstrated its potential as a precursor for synthesizing novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to modify the phenyl ring and the terminal groups allows researchers to fine-tune the binding affinity and selectivity of these inhibitors towards specific enzyme targets.

Moreover, the trimethylsilyl (TMS) group at the ethynyl position enhances the compound's stability during storage and transportation, which is particularly important for pharmaceutical applications. This stability ensures that the compound retains its integrity over time, reducing the risk of degradation and maintaining its efficacy in biological assays. Additionally, the TMS group can be readily removed under specific conditions using fluoride-based reagents, allowing for late-stage functionalization and diversification of the molecular library.

The versatility of 5-(aminomethyl)-2,4-dimethyl-3-2-(trimethylsilyl)ethynylaniline extends beyond drug discovery into materials science and nanotechnology. The ethynyl-TMS functionality serves as an excellent handle for conjugating this compound to other molecules via Sonogashira coupling reactions. This capability has been exploited in designing supramolecular assemblies and polymers with tailored properties for applications such as sensors, catalysts, and drug delivery systems.

In academic research, 5-(aminomethyl)-2,4-dimethyl-3-2-(trimethylsilyl)ethynylaniline has been utilized as a building block for synthesizing complex organic molecules with potential bioactivity. Its structural motif has inspired novel synthetic strategies that leverage transition-metal-catalyzed reactions to construct intricate scaffolds efficiently. These efforts have led to the discovery of new compounds with interesting pharmacological profiles, highlighting the importance of this scaffold in medicinal chemistry.

The growing interest in 5-(aminomethyl)-2,4-dimethyl-3-2-(trimethylsilyl)ethynylaniline is also reflected in its increasing demand among research institutions worldwide. The compound's unique properties make it indispensable for laboratories studying molecular recognition, enzyme inhibition, and material design. As synthetic methodologies continue to evolve, new derivatives of this compound are likely to emerge with enhanced functionalities and applications.

In conclusion,5-(aminomethyl)-2,4-dimethyl-3-2-(trimethylsilyl)ethynylaniline (CAS No. 2418733-94-3) represents a significant advancement in chemical biology with far-reaching implications for drug development and material science. Its structural complexity and functional diversity provide researchers with a powerful toolset for exploring new frontiers in molecular medicine. As scientific understanding progresses，this compound will undoubtedly play an increasingly pivotal role in shaping future therapeutic strategies.